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Introduction
Cetrimide, a quaternary ammonium compound, is a cationic surfactant with potent antimicrobial

properties. In the pharmaceutical industry, it is a critical component in microbial limit testing,

particularly for the selective isolation and identification of Pseudomonas aeruginosa.[1][2] Its

ability to inhibit the growth of a wide range of bacteria while being less effective against P.

aeruginosa makes it an invaluable selective agent in culture media.[3][4] This application is

crucial for ensuring the microbial quality of non-sterile pharmaceutical products as outlined in

pharmacopeial chapters such as USP <61> (Microbiological Enumeration Tests) and USP

<62> (Tests for Specified Microorganisms).[5][6]

Mechanism of Action
Cetrimide's primary mechanism of action involves the disruption of the bacterial cell membrane.

[4] As a positively charged cationic surfactant, it electrostatically interacts with the negatively

charged components of the bacterial cell wall and membrane. This initial binding is followed by

the insertion of its hydrophobic tail into the lipid bilayer, leading to a loss of membrane integrity,

leakage of essential intracellular contents, and ultimately, cell lysis.[7][8]
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Cetrimide is effective against a broad spectrum of Gram-positive and some Gram-negative

bacteria.[9] However, Pseudomonas aeruginosa exhibits a higher tolerance, allowing for its

selective isolation.[3] The following table summarizes the available data on the antimicrobial

activity of Cetrimide.

Quantitative Data
Table 1: Minimum Inhibitory Concentration (MIC) of
Cetrimide

Microorganism Strain MIC (µg/mL) Reference

Pseudomonas

aeruginosa
Clinical Isolates 1.6 - 204.8 [10]

Pseudomonas

aeruginosa
Penicillin-Resistant ≥ 400 [11]

Escherichia coli Penicillin-Resistant 50 [11]

Staphylococcus

aureus
Penicillin-Resistant 6.25 [11]

Aspergillus flavus Fungal Isolate 10 [7]

Note: MIC values can vary depending on the specific strain and testing conditions.

Table 2: Antimicrobial Efficacy of 1% Cetrimide (Log
Reduction)
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Microorganism Strain
Log Reduction
(10 min)

Log Reduction
(20 min)

Reference

Pseudomonas

aeruginosa
ATCC 25619 ≥ 6 ≥ 6 [12]

Escherichia coli ATCC 8739 < 6 ≥ 6 [12]

Salmonella

typhimurium
ATCC 14028 ≥ 6 ≥ 6 [12]

Bacillus subtilis ATCC 6633 ≥ 6 ≥ 6 [12]

Candida albicans ATCC 10231 ≥ 6 ≥ 6 [12]

Visualizations
Signaling Pathway and Experimental Workflows
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Mechanism of Action of Cetrimide on Bacterial Cell
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Caption: Mechanism of Cetrimide Action on Bacteria.
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Workflow for USP <62> Test for Pseudomonas aeruginosa

Product Sample
(1g or 1mL in 10mL Diluent)

Enrichment:
Soybean-Casein Digest Broth

Incubate:
30-35°C for 18-24 hours

Subculture onto
Cetrimide Agar

Incubate:
30-35°C for 18-72 hours

Observe for Growth

No Growth:
Complies with Test

No

Growth Observed:
Possible P. aeruginosa

Yes

Confirmatory Tests
(e.g., Oxidase, Pigment Production)

Positive Confirmation:
Does Not Comply

Negative Confirmation:
Complies with Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3344124?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

